Cas no 941930-08-1 (2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 941930-08-1
• MF: C₁₆H₁₁F₃N₄O₃S
• MW: 396.343752145767
• CID: 5501346
• PubChem ID: 7879323
• Update Time: 2025-10-28

2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
• AKOS024470735
• F2827-0030
• 941930-08-1
• 2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide

• Inchi： 1S/C16H11F3N4O3S/c17-16(18,19)26-12-5-3-11(4-6-12)21-13(24)9-27-15-23-22-14(25-15)10-2-1-7-20-8-10/h1-8H,9H2,(H,21,24)
• InChI Key： KLTAFKGDRCXPGR-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=NC=CC=2)O1)CC(NC1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 396.05039589g/mol
• Monoisotopic Mass: 396.05039589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide

Introduction to Compound with CAS No. 941930-08-1 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 941930-08-1 is a significant molecule in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The compound, formally known as 2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide, has garnered considerable attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary pharmaceutical research.

The molecular structure of this compound encompasses several key functional groups that contribute to its pharmacological profile. The presence of a pyridin-3-yl moiety and a 1,3,4-oxadiazole ring suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the sulfanyl group and the trifluoromethoxy substituent enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in the use of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The 1,3,4-oxadiazole scaffold is particularly notable for its role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. Studies have shown that oxadiazole derivatives can modulate key signaling pathways involved in disease progression, making them valuable candidates for further investigation.

The incorporation of a pyridin-3-yl group into the molecular framework of this compound not only enhances its binding affinity but also provides a site for further chemical modification. Pyridine-based compounds are well-documented for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature makes the compound a promising candidate for designing selective inhibitors targeting specific enzymes or receptors.

The sulfanyl group in the compound's structure is another critical feature that contributes to its pharmacological properties. Sulfanyl-containing molecules have been shown to exhibit various biological activities, including anti-inflammatory and antioxidant effects. The sulfur atom can participate in multiple interactions with biological targets, leading to potent pharmacological effects.

The presence of a trifluoromethoxy group further enhances the compound's metabolic stability and lipophilicity. Trifluoromethoxy-substituted compounds are known for their improved pharmacokinetic profiles, which can lead to better drug bioavailability and efficacy. This feature makes the compound an attractive candidate for further development into a therapeutic agent.

Recent research has highlighted the importance of structure-activity relationships (SAR) in medicinal chemistry. By understanding how different structural features influence biological activity, chemists can design molecules with enhanced potency and selectivity. The compound with CAS no. 941930-08-1 exemplifies this principle, as its unique structural features are likely responsible for its observed biological activities.

In conclusion, the compound with CAS no. 941930-08-1 is a promising molecule in modern medicinal chemistry. Its unique structural features, including the pyridin-3-yl, 1,3,4-oxadiazole, and sulfanyl groups, contribute to its potential biological activities. Additionally, the incorporation of a trifluoromethoxy group enhances its metabolic stability and lipophilicity. Further research is warranted to fully explore the therapeutic potential of this compound and related derivatives.